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Compound of Interest

Compound Name: Ferroxdure

Cat. No.: B1221835

This document provides crucial safety protocols and logistical guidance for researchers,
scientists, and drug development professionals working with Ferroxdure, a ceramic permanent
magnet material. Ferroxdure is a trade name for a type of hard ferrite, typically composed of
barium or strontium hexaferrite with the chemical formula (Ba/Sr)Fe12019. Adherence to these
procedures is vital to ensure a safe laboratory environment and proper material handling.

Personal Protective Equipment (PPE)

When handling Ferroxdure, particularly in forms that may generate dust or during processes
like cutting or grinding, the following personal protective equipment is essential.
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PPE Category Item Specifications & Use Case

Must be worn at all times to
protect against flying debris,

Eye Protection Safety Goggles especially during machining or
when handling brittle magnets
that could chip.[1][2]

Heavy-duty gloves are

recommended to prevent

Hand Protection Protective Gloves o
pinching and cuts from sharp
edges.[1][2]
Use a NIOSH-approved
) ) ) respirator if machining or
Respiratory Protection Dust Mask or Respirator

creating dust to avoid

inhalation of fine particles.

) Recommended to prevent skin
) Lab Coat or Protective ]
Body Protection ) contact with dust and to
Clothing _
protect personal clothing.

Advised when handling large
Foot Protection Steel-Toed Boots or heavy magnets to protect

against foot injuries.[1]

Operational Plan: Handling and Storage

1. Preparation:
o Clear the workspace of any metallic objects that could be attracted to the magnets.[2]

» Use non-magnetic tools (e.g., plastic, wood, non-magnetic stainless steel) when working with
Ferroxdure.

e Ensure a safe distance is maintained from electronic devices and medical implants that
could be affected by strong magnetic fields.[2] A buffer zone of at least 12-18 inches is
recommended.[2]
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2. Handling:

+ Handle magnets slowly and deliberately to avoid them slamming together, which can cause
chipping or shattering.[2]

 When separating strong magnets, use a non-magnetic spacer.[2]

e For heavy or large magnets, utilize mechanical aids or a team-lifting approach to prevent
injuries.[1]

3. Storage:
o Store Ferroxdure magnets in a cool, dry place in closed packaging.

o Keep magnets separated from each other to prevent unintended attraction and potential
damage.

» Clearly label storage areas to indicate the presence of strong magnetic materials.[1]

Disposal Plan

Unwanted or broken Ferroxdure magnets should be disposed of in accordance with local and
national regulations. As they are not typically classified as hazardous waste, they can often be
disposed of in a landfill. However, it is crucial to package them in a way that they do not attract
and trap metallic debris during disposal.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical steps for safely handling Ferroxdure in a
laboratory setting.
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Safe handling workflow for Ferroxdure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-ferroxdure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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